Efinaconazole Related Impurity 3
Efinaconazole Related Impurity 3
The S,S-enantiomer of Efinaconazole
Brand Name:
Vulcanchem
CAS No.:
164650-45-7
VCID:
VC0194129
InChI:
InChI=1S/C18H22F2N4O/c1-13-5-7-23(8-6-13)14(2)18(25,10-24-12-21-11-22-24)16-4-3-15(19)9-17(16)20/h3-4,9,11-12,14,25H,1,5-8,10H2,2H3/t14-,18-/m0/s1
SMILES:
CC(C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O)N3CCC(=C)CC3
Molecular Formula:
C18H22F2N4O
Molecular Weight:
348.39
Efinaconazole Related Impurity 3
CAS No.: 164650-45-7
Impurities
VCID: VC0194129
Molecular Formula: C18H22F2N4O
Molecular Weight: 348.39
Purity: > 95%
| CAS No. | 164650-45-7 |
|---|---|
| Product Name | Efinaconazole Related Impurity 3 |
| Molecular Formula | C18H22F2N4O |
| Molecular Weight | 348.39 |
| IUPAC Name | (2S,3S)-2-(2,4-difluorophenyl)-3-(4-methylidenepiperidin-1-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol |
| Standard InChI | InChI=1S/C18H22F2N4O/c1-13-5-7-23(8-6-13)14(2)18(25,10-24-12-21-11-22-24)16-4-3-15(19)9-17(16)20/h3-4,9,11-12,14,25H,1,5-8,10H2,2H3/t14-,18-/m0/s1 |
| SMILES | CC(C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O)N3CCC(=C)CC3 |
| Description | The S,S-enantiomer of Efinaconazole |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (αS,βS)-α-(2,4-Difluorophenyl)-β-methyl-4-methylene-α-(1H-1,2,4-triazol-1-ylmethyl)-1-piperidineethanol; [S-(R*,R*)]-α-(2,4-Difluorophenyl)-β-methyl-4-methylene-α-(1H-1,2,4-triazol-1-ylmethyl)-1-piperidineethanol |
| PubChem Compound | 15872413 |
| Last Modified | Dec 05 2021 |
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